methyl 4-{[N-(4-fluorophenyl)-N-(methylsulfonyl)alanyl]amino}benzoate
Overview
Description
Methyl 4-{[N-(4-fluorophenyl)-N-(methylsulfonyl)alanyl]amino}benzoate, also known as MFMB, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to a class of molecules known as protease inhibitors, which are compounds that inhibit the activity of proteases, enzymes that are involved in the breakdown of proteins.
Scientific Research Applications
Methyl 4-{[N-(4-fluorophenyl)-N-(methylsulfonyl)alanyl]amino}benzoate has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have antiviral activity against HIV-1, as well as inhibitory effects on the replication of hepatitis C virus. This compound has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of various cancer cell lines. Additionally, this compound has been studied for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and psoriasis.
Mechanism of Action
The mechanism of action of methyl 4-{[N-(4-fluorophenyl)-N-(methylsulfonyl)alanyl]amino}benzoate involves its inhibition of proteases, specifically the protease activity of HIV-1 protease and hepatitis C virus NS3/4A protease. By inhibiting these proteases, this compound prevents the virus from replicating and spreading. In cancer cells, this compound inhibits the activity of proteasomes, which are responsible for the breakdown of proteins. This leads to the accumulation of proteins in the cell, which ultimately results in cell death.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound vary depending on the disease being studied. In HIV-1, this compound inhibits the replication of the virus, leading to a decrease in viral load and an increase in CD4+ T cell count. In hepatitis C, this compound inhibits the replication of the virus, leading to a decrease in viral load and an improvement in liver function. In cancer cells, this compound inhibits the growth of the cells, leading to a decrease in tumor size. In inflammatory diseases, this compound reduces inflammation by inhibiting the activity of proteases that are involved in the inflammatory response.
Advantages and Limitations for Lab Experiments
One advantage of using methyl 4-{[N-(4-fluorophenyl)-N-(methylsulfonyl)alanyl]amino}benzoate in lab experiments is its high specificity for proteases, which allows for targeted inhibition of specific enzymes. Additionally, this compound has been shown to have low toxicity in vitro, making it a safe compound to use in lab experiments. However, one limitation of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer to cells in culture.
Future Directions
There are several future directions for the study of methyl 4-{[N-(4-fluorophenyl)-N-(methylsulfonyl)alanyl]amino}benzoate. One area of research is the development of more efficient synthesis methods to produce this compound in larger quantities. Another area of research is the development of this compound analogs that have improved solubility and potency. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for various diseases. Finally, the potential use of this compound in combination with other drugs for the treatment of various diseases should be explored.
Properties
IUPAC Name |
methyl 4-[2-(4-fluoro-N-methylsulfonylanilino)propanoylamino]benzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN2O5S/c1-12(21(27(3,24)25)16-10-6-14(19)7-11-16)17(22)20-15-8-4-13(5-9-15)18(23)26-2/h4-12H,1-3H3,(H,20,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUOCDVFXLSHDPN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=C(C=C1)C(=O)OC)N(C2=CC=C(C=C2)F)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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